2-(Piperazin-2-yl)acetonitrile dihydrochloride

• IUPAC Name: 2-piperazin-2-ylacetonitrile;dihydrochloride
• InChI: InChI=1S/C6H11N3.2ClH/c7-2-1-6-5-8-3-4-9-6;;/h6,8-9H,1,3-5H2;2*1H
• InChI Key: YHCNTTLRKUTDRD-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CN1)CC#N.Cl.Cl
• Molecular Formula: C6H13Cl2N3
• Molecular Weight: 198.09 g/mol
• CAS No.: 142054-62-4

Description

“2-(Piperazin-2-yl)acetonitrile dihydrochloride” is a chemical compound with the molecular formula C6H13Cl2N3. It has a molecular weight of 198.09. This compound falls under several categories including Aliphatic Cyclic Structures, Aliphatic Heterocycles, Aromatic Heterocycles, Heterocyclic Compounds, Amines, Aliphatic Amines, Nitriles, and Secondary Amines.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: Cl.Cl.N#CC [C@H]1CNCCN1. The InChIKey for this compound is YHCNTTLRKUTDRD-ILKKLZGPSA-N.

Physical and Chemical Properties Analysis

The compound is stored under inert gas (nitrogen or Argon) at 2-8°C. It is a solid at room temperature.

Scientific Research Applications

Complex Formation and Physical Properties

• Synthesis in Copper(II) Complexes : Research by Sujatha et al. (2000) involved the preparation of pentadentate ligands incorporating variants of piperazin-1-yl, which were used to form Cu(II) complexes. These complexes exhibited quasireversible redox properties in acetonitrile and showed weak antiferromagnetic coupling, indicating potential applications in materials science and chemistry (Sujatha et al., 2000).

Synthesis of Quinazolin-4(3 H )-one

• Formation of Sulfonyl Piperazin Derivatives : Acharyulu et al. (2010) discussed the synthesis of 2-(4-substitutedsulfonyl piperazin-1-yl-methyl)-3-aryl-quinazolin-4(3 H )-one. This synthesis process involves multiple reactions, including the use of piperazine, indicating its role in the development of complex organic compounds (Acharyulu et al., 2010).

Novel Antimicrobial Agents

• Synthesis of Tetrazol-5-yl Ethanones : Zaidi et al. (2021) synthesized 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons. These compounds showed potent antimicrobial activities, suggesting potential pharmaceutical applications (Zaidi et al., 2021).

Electrochemical Studies

• Electrochemical Oxidation of Piperazin-1-yl Phenols : Amani et al. (2012) investigated the electrochemical oxidation of 4-(piperazin-1-yl)phenols. This study highlights the role of piperazine derivatives in electrochemical processes, possibly contributing to advancements in electrochemical synthesis and analysis (Amani et al., 2012).

Synthesis of Novel Bis(chromenes)

• Cyclocondensation Reactions Involving Piperazine : Mekky and Sanad (2019) synthesized novel bis(2-oxo-2H-chromene) and bis(2-imino-2H-chromene) derivatives incorporating a piperazine moiety. This demonstrates the utility of piperazine in synthesizing complex organic molecules with potential applications in medicinal chemistry and material science (Mekky & Sanad, 2019).

Safety and Hazards

The compound is classified under the GHS07 hazard class. The precautionary statements associated with this compound include P261, P280, P301+P312, P302+P352, and P305+P351+P338. The compound has a signal word of “Warning” and is associated with hazard statements H315, H319, and H335.

Mechanism of Action

Target of Action

It is known that similar compounds have been useful in the synthesis of drugs like adagrasib (mrtx849), which is a covalent krasg12c inhibitor .

Mode of Action

If it is indeed used in the synthesis of krasg12c inhibitors, it may be involved in blocking the activity of the mutated kras protein, thereby inhibiting the growth of cancer cells .

Biochemical Pathways

If it is used in the synthesis of krasg12c inhibitors, it may affect the ras/mapk signaling pathway, which is involved in cell proliferation and survival .

Result of Action

If it is used in the synthesis of krasg12c inhibitors, it may result in the inhibition of cancer cell growth .

Action Environment

The action of 2-(Piperazin-2-yl)acetonitrile Dihydrochloride can be influenced by various environmental factors. For instance, the compound should be stored under an inert atmosphere at 2-8°C . This suggests that the compound’s stability, efficacy, and action could be affected by factors such as temperature and atmospheric conditions.